Cas no 2229390-83-2 (2-fluoro-4-(piperidin-4-yloxy)phenol)

• Product Name: 2-fluoro-4-(piperidin-4-yloxy)phenol
• CAS No: 2229390-83-2
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6536630
• PubChem ID: 165969622
• Update Time: 2025-11-01

2-fluoro-4-(piperidin-4-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(piperidin-4-yloxy)phenol
• 2229390-83-2
• EN300-1792553

• Inchi： 1S/C11H14FNO2/c12-10-7-9(1-2-11(10)14)15-8-3-5-13-6-4-8/h1-2,7-8,13-14H,3-6H2
• InChI Key： RVRMBKRZMTVHAV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1CCNCC1)O

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-fluoro-4-(piperidin-4-yloxy)phenol

Comprehensive Overview of 2-Fluoro-4-(piperidin-4-yloxy)phenol (CAS No. 2229390-83-2): Properties, Applications, and Research Insights

2-Fluoro-4-(piperidin-4-yloxy)phenol (CAS No. 2229390-83-2) is a fluorinated phenolic compound with a piperidine moiety, garnering significant attention in pharmaceutical and chemical research. Its unique structural features, including the fluoro substituent and piperidinyloxy linkage, make it a versatile intermediate for drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and potential applications while addressing trending topics like AI-driven drug design and sustainable chemistry.

The compound’s IUPAC name, 2-fluoro-4-(piperidin-4-yloxy)phenol, reflects its precise chemical architecture. Researchers often explore its hydrogen-bonding capacity and lipophilicity, which are critical for bioavailability in drug development. Recent studies highlight its role in modulating enzyme inhibition, particularly in targeting kinases and GPCRs—a hot topic in precision medicine. Its CAS registry (2229390-83-2) ensures unambiguous identification in global databases, a priority for patent filings and regulatory compliance.

In the context of green chemistry, synthetic routes for 2-fluoro-4-(piperidin-4-yloxy)phenol are being optimized to reduce waste and energy consumption. Techniques like flow chemistry and catalytic fluorination align with the industry’s shift toward sustainable synthesis. Analysts note rising searches for "eco-friendly fluorination methods" and "piperidine derivatives in CNS drugs", underscoring the compound’s relevance to current R&D trends.

From a commercial perspective, 2229390-83-2 is cataloged by specialty chemical suppliers as a high-purity reference standard. Its applications span proteomics research and small-molecule libraries for high-throughput screening. The inclusion of fluorine atoms in drug candidates—a strategy known as "fluorine scanning"—enhances metabolic stability, a frequent query in pharmacokinetic optimization forums.

Safety data sheets emphasize standard handling protocols for 2-fluoro-4-(piperidin-4-yloxy)phenol, though it is not classified as hazardous under major regulatory frameworks. Its structural analogs are investigated in neurodegenerative disease models, tapping into the growing interest in blood-brain barrier penetration—a top-searched term in neuroscience research databases.

In summary, CAS No. 2229390-83-2 represents a nexus of innovation in medicinal chemistry and process engineering. Its dual functionality—combining a phenolic hydroxyl group with a basic piperidine nitrogen—enables diverse derivatization, answering the demand for multifunctional scaffolds in fragment-based drug discovery. As AI tools like AlphaFold accelerate target identification, compounds like this gain traction in virtual screening pipelines, making them indispensable to modern R&D.